Cas no 2138282-44-5 (tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate
• CAS No: 2138282-44-5
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6300010
• PubChem ID: 165956887
• Update Time: 2025-06-13

tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate
• 2138282-44-5
• EN300-797922

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)14(4)7-9(16)8-6-15(5)13-12-8/h6H,7H2,1-5H3
• InChI Key： YUNMJSOSVWDPBB-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(C1=CN(C)N=N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.3Ų

Additional information on tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate

Recent Advances in the Study of tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate (CAS: 2138282-44-5)

The compound tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate (CAS: 2138282-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and carbamate functional groups, has shown promise in various applications, including drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, making it a subject of interest for researchers aiming to explore novel therapeutic agents.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. The presence of the 1,2,3-triazole moiety, which is known for its stability and ability to participate in click chemistry, makes it a valuable building block in medicinal chemistry. Recent publications have highlighted efficient synthetic routes to produce this compound with high yield and purity, which is crucial for its subsequent use in drug development pipelines.

In addition to its synthetic utility, preliminary studies have investigated the biological activity of tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate. While detailed pharmacological data are still emerging, early findings suggest that this compound may interact with specific biological targets, such as enzymes or receptors involved in disease pathways. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, which could open new avenues for treating conditions like cancer and inflammatory diseases.

Another noteworthy aspect of this compound is its application in the development of prodrugs. The carbamate group in its structure can be enzymatically cleaved in vivo, releasing active drug molecules. This property has been explored in recent studies to design prodrugs with improved bioavailability and reduced side effects. For instance, modifications of the carbamate moiety have been shown to enhance the stability and delivery of therapeutic agents, making this compound a versatile tool in drug formulation.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicology of tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate. Ongoing research aims to address these gaps by conducting more comprehensive in vitro and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-methyl-N-[2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate (CAS: 2138282-44-5) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for further research. As new data continue to emerge, this compound may play a pivotal role in the development of next-generation therapeutics.